Cas no 5505-79-3 (3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-propyl-, hydrazone)

• Product Name: 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-propyl-, hydrazone
• CAS No: 5505-79-3
• MF: C₅H₁₁N₅
• MW: 141.174339532852
• CID: 352930
• PubChem ID: 13046500
• Update Time: 2025-04-19

3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-propyl-, hydrazone Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-propyl-, hydrazone
• (5-propyl-1H-1,2,4-triazol-3-yl)hydrazine
• 3-Hydrazinyl-5-propyl-1H-1,2,4-triazole
• SCHEMBL22750790
• DTXSID20516254
• 5505-79-3
• AKOS006336440

• Inchi： 1S/C5H11N5/c1-2-3-4-7-5(8-6)10-9-4/h2-3,6H2,1H3,(H2,7,8,9,10)
• InChI Key： KRMHQGCCODUXAS-UHFFFAOYSA-N
• SMILES： N1C(CCC)=NC(NN)=N1

Computed Properties

• Exact Mass: 141.10163
• Monoisotopic Mass: 141.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 96
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• PSA: 74.8